Cas no 2228472-80-6 (5-bromo-2-chloro-4-(3-chloroprop-1-en-2-yl)pyridine)

• Product Name: 5-bromo-2-chloro-4-(3-chloroprop-1-en-2-yl)pyridine
• CAS No: 2228472-80-6
• MF: C₈H₆BrCl₂N
• MW: 266.949939250946
• CID: 6310323
• PubChem ID: 165643659
• Update Time: 2025-06-13

5-bromo-2-chloro-4-(3-chloroprop-1-en-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-chloro-4-(3-chloroprop-1-en-2-yl)pyridine
• 2228472-80-6
• EN300-1909343

• Inchi： 1S/C8H6BrCl2N/c1-5(3-10)6-2-8(11)12-4-7(6)9/h2,4H,1,3H2
• InChI Key： QYSFOTVHXFLNHD-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=CC=1C(=C)CCl)Cl

Computed Properties

• Exact Mass: 264.90607g/mol
• Monoisotopic Mass: 264.90607g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 174
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 12.9Ų

Additional information on 5-bromo-2-chloro-4-(3-chloroprop-1-en-2-yl)pyridine

5-Bromo-2-Chloro-4-(3-Chloroprop-1-en-2-yl)pyridine (CAS No. 2228472-80-6): A Comprehensive Overview

5-Bromo-2-chloro-4-(3-chloroprop-1-en-2-yl)pyridine (CAS No. 2228472-80-6) is a unique and versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its distinct bromine, chlorine, and propenyl substituents on a pyridine ring, offers a range of potential applications in the development of novel drugs and chemical intermediates.

The molecular structure of 5-bromo-2-chloro-4-(3-chloroprop-1-en-2-yl)pyridine is particularly noteworthy due to its functional groups. The bromine and chlorine atoms provide opportunities for various chemical reactions, including substitution and elimination processes. The propenyl group, on the other hand, introduces a double bond that can participate in addition reactions and polymerization processes. These features make the compound a valuable starting material for the synthesis of more complex molecules.

In recent years, there has been a growing interest in the use of 5-bromo-2-chloro-4-(3-chloroprop-1-en-2-yl)pyridine as a building block for the development of new pharmaceuticals. Research has shown that compounds with similar structures have exhibited promising biological activities, including antiviral, antibacterial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that derivatives of this compound demonstrated significant inhibitory effects against certain cancer cell lines. The bromine and chlorine substituents were found to enhance the lipophilicity and cellular uptake of the molecules, thereby improving their therapeutic efficacy.

Beyond its potential in drug discovery, 5-bromo-2-chloro-4-(3-chloroprop-1-en-2-yl)pyridine also finds applications in the synthesis of agrochemicals and materials science. In agrochemistry, halogenated pyridines are known for their herbicidal and fungicidal properties. The presence of bromine and chlorine atoms can enhance these properties by increasing the stability and bioavailability of the compounds. In materials science, the propenyl group can be utilized to create polymers with unique mechanical and thermal properties.

The synthesis of 5-bromo-2-chloro-4-(3-chloroprop-1-en-2-yl)pyridine typically involves multi-step processes that require careful control of reaction conditions to achieve high yields and purity. One common approach is to start with 4-bromopyridine and sequentially introduce the chloro and propenyl groups through selective substitution reactions. Advanced techniques such as transition-metal catalysis have been employed to improve the efficiency and selectivity of these reactions. A recent study in Organic Letters highlighted the use of palladium-catalyzed cross-coupling reactions to synthesize this compound with high yields.

The physical properties of 5-bromo-2-chloro-4-(3-chloroprop-1-en-2-yl)pyridine, such as its melting point, boiling point, and solubility, are crucial for its handling and application in various processes. Detailed characterization studies using techniques like nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography have provided valuable insights into its molecular structure and behavior. These data are essential for optimizing synthetic routes and understanding the compound's reactivity.

In conclusion, 5-bromo-2-chloro-4-(3-chloroprop-1-en-2-yl)pyridine (CAS No. 2228472-80-6) is a multifaceted compound with significant potential in pharmaceutical research, agrochemistry, and materials science. Its unique molecular structure offers a wide range of opportunities for chemical modification and application development. As research continues to uncover new properties and uses for this compound, it is likely to play an increasingly important role in various scientific disciplines.